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Compound of Interest

Compound Name: KRAS G12C inhibitor 23

Cat. No.: B12417785

For researchers, scientists, and drug development professionals handling KRAS G12C
inhibitor 23, adherence to proper disposal and safety protocols is paramount to ensure a safe
laboratory environment and mitigate potential environmental impact. This document provides a
comprehensive overview of the necessary procedures.

Immediate Safety and Handling Precautions

Before handling KRAS G12C inhibitor 23, it is crucial to be aware of its associated hazards.
The compound is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1].

Handling:

Avoid inhalation, and contact with eyes and skin[1].

Prevent the formation of dust and aerosols[1].

Use only in areas equipped with appropriate exhaust ventilation[1].

Do not eat, drink, or smoke when using this product[1].

After handling, wash skin thoroughly[1].

Storage:
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» Store in a cool, well-ventilated area with the container tightly sealed[1].

e Protect from direct sunlight and sources of ignition[1].

 Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent[1].

Hazard and Precautionary Data

The following table summarizes the key hazard and precautionary statements for KRAS G12C
inhibitor 23, as identified in its Safety Data Sheet (SDS).

Category Code Statement
Hazard H302 Harmful if swallowed.[1]
Very toxic to aquatic life with
H410 ,
long lasting effects.[1]
) Wash skin thoroughly after
Precaution P264 )
handling.[1]
Do not eat, drink or smoke
P270 , ,
when using this product.[1]
Avoid release to the
P273 _
environment.[1]
IF SWALLOWED: Call a
P301 + P312 POISON CENTER or doctor/
physician if you feel unwell.[1]
P330 Rinse mouth.[1]
P391 Collect spillage.[1]
Dispose of contents/ container
P501 to an approved waste disposal

plant.[1]

Step-by-Step Disposal Procedure
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The primary directive for the disposal of KRAS G12C inhibitor 23 is to entrust it to a licensed
professional waste disposal service.

Containment:

o Ensure the waste material, whether in pure form or in solution, is securely contained in a
clearly labeled, sealed container. The label should prominently feature the chemical name
("KRAS G12C inhibitor 23") and relevant hazard symbols.

Segregation:

o Segregate the waste from other laboratory waste streams to prevent accidental mixing
with incompatible materials, such as strong acids/alkalis or strong oxidizing/reducing
agents[1].

Collection of Spillage:

o In the event of a spill, carefully collect the spillage[1]. Avoid generating dust. Use
appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.

Professional Disposal:

o The final and most critical step is to dispose of the container and its contents at an
approved waste disposal plant[1]. Contact your institution's Environmental Health and
Safety (EHS) department to arrange for collection by a certified hazardous waste
contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Experimental Protocols

No specific experimental protocols for the handling or disposal of KRAS G12C inhibitor 23
were identified in the provided search results. Researchers should adhere to the general
handling and disposal procedures outlined in the Safety Data Sheet.

Disposal Workflow
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Handling Spills

Collect any spillage carefully.

Use appropriate Personal
Protective Equipment (PPE).
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Caption: Workflow for the proper disposal of KRAS G12C inhibitor 23.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12417785?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This structured approach ensures that the disposal of KRAS G12C inhibitor 23 is managed
safely and in accordance with regulatory guidelines, protecting both laboratory personnel and
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

